Cas no 1804016-14-5 (3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1804016-14-5
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4931019
• Update Time: 2025-06-08

3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-5-1-4(15-7(9,10)11)6(13)3(2-12)14-5/h1H,2,12-13H2
• InChI Key： ZHBKJWUAJDILMU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(CN)=N1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.8
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine

3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1804016-14-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique structural features, including the presence of amino groups, a trifluoromethoxy substituent, and a chlorine atom. These functional groups contribute to its versatile reactivity and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethoxy group in this compound is known to enhance lipophilicity and improve drug-like properties, making it a valuable building block for medicinal chemists. Additionally, the amino groups present in the molecule can serve as sites for further functionalization, enabling the creation of more complex structures with tailored biological activities.

The synthesis of 3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by selective substitution reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems. These advancements have significantly improved the efficiency of its production, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for bioactive molecules has been leveraged in the development of novel antibiotics and anticancer agents. Furthermore, its unique electronic properties make it an attractive candidate for use in materials science, particularly in the design of advanced polymers and electronic materials.

Recent breakthroughs in computational chemistry have also shed light on the potential of 3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine as a scaffold for drug design. By employing machine learning algorithms, researchers have identified specific structural motifs within this molecule that could enhance its binding affinity to target proteins. This insight has paved the way for the creation of more potent and selective drugs with fewer side effects.

Moreover, the environmental impact of synthesizing this compound has become a focal point in recent studies. Scientists are exploring greener synthesis routes that minimize waste and reduce energy consumption. For example, solvent-free reactions and biocatalytic processes are being investigated as sustainable alternatives to traditional methods.

In conclusion, 3-Amino-2-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1804016-14-5) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this molecule, its role in shaping future innovations is likely to grow even further.